Cas no 1982347-71-6 (Benzene, 2-chloro-1-ethenyl-3-nitro-)

• Product Name: Benzene, 2-chloro-1-ethenyl-3-nitro-
• CAS No: 1982347-71-6
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 5221578
• Update Time: 2026-03-07

Benzene, 2-chloro-1-ethenyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-ethenyl-3-nitro-
• 2-chloro-1-nitro-3-vinylbenzene

• Inchi： 1S/C8H6ClNO2/c1-2-6-4-3-5-7(8(6)9)10(11)12/h2-5H,1H2
• InChI Key： QFLCYDLLNJKOIR-UHFFFAOYSA-N
• SMILES： C1(C=C)=CC=CC([N+]([O-])=O)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzene, 2-chloro-1-ethenyl-3-nitro-

Comprehensive Overview of Benzene, 2-chloro-1-ethenyl-3-nitro- (CAS No. 1982347-71-6)

Benzene, 2-chloro-1-ethenyl-3-nitro- (CAS No. 1982347-71-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This aromatic compound features a chloro substituent at the 2-position, an ethenyl group at the 1-position, and a nitro group at the 3-position, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and advanced material synthesis.

The growing interest in 2-chloro-1-ethenyl-3-nitrobenzene is partly driven by the demand for sustainable and efficient chemical processes. With the rise of green chemistry and eco-friendly synthesis, this compound is being studied for its potential role in reducing waste and energy consumption. Its molecular structure allows for selective functionalization, which aligns with the principles of atom economy and catalytic efficiency—key topics in modern chemical research.

One of the most frequently searched questions related to Benzene, 2-chloro-1-ethenyl-3-nitro- is its synthetic routes and reaction mechanisms. Chemists are particularly interested in optimizing its production through palladium-catalyzed cross-coupling or nitration reactions. Additionally, its spectroscopic properties (e.g., NMR, IR, and MS data) are often queried, as they are critical for quality control and structural verification in industrial and academic settings.

Another hot topic is the compound's potential applications in drug discovery. The presence of both nitro and chloro groups makes it a promising scaffold for designing bioactive molecules. Recent studies have highlighted its relevance in developing antimicrobial agents and anti-inflammatory compounds, addressing global health challenges such as antibiotic resistance and chronic diseases.

From a commercial perspective, CAS No. 1982347-71-6 is gaining traction in the fine chemicals market. Suppliers and manufacturers are focusing on scalable production methods to meet the demands of pharmaceutical intermediates and specialty chemicals. Its stability under various conditions also makes it a candidate for high-performance materials, such as polymers and coatings.

In summary, Benzene, 2-chloro-1-ethenyl-3-nitro- represents a fascinating area of research with broad implications across multiple industries. Its structural features, combined with the evolving trends in sustainable chemistry and material science, position it as a compound of significant scientific and commercial value. As exploration continues, its role in addressing contemporary challenges in chemistry and beyond will likely expand.